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Introduction

Methyl 9-decenoate (C11H20032) is an unsaturated fatty acid methyl ester that serves as a
valuable chemical intermediate in the synthesis of various organic compounds.[1] Its utility in
diverse applications, including the production of biofuels and the formulation of flavors and
fragrances, necessitates a thorough understanding of its physical characteristics.[1][2] This
guide provides a detailed overview of the known physical properties of Methyl 9-decenoate,
supported by experimental methodologies for their determination.

Core Physical Properties

The physical characteristics of Methyl 9-decenoate are summarized in the table below. It is
important to note that while some data is available for Methyl 9-decenoate, values for closely
related compounds are also included for comparative purposes and should be considered with
appropriate scientific caution.
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Property Value Notes and Citations
Molecular Formula C11H2002 [1103114]

Molecular Weight 184.28 g/mol [1][4]

Appearance Liquid [41[5]

Boiling Point 123 °C at 21 Torr [11[5]16]

Density 0.883 £ 0.06 g/cm3 (Predicted) [5][6]

Solubility Insoluble in water; Soluble in Exhibits strong lipophilic

organic solvents.[1][2]

character.[1]

logP (Octanol-Water Partition

Coefficient)

46 atpH 7.8

Indicates a high affinity for

non-polar environments.[1]

Vapor Pressure

13.37 Pa at 25°C

[6]

Refractive Index

nD2° 1.425 (for Methyl

decanoate)

Value for the saturated

analogue, Methyl decanoate.

Melting Point

-14 to -11 °C (for Methyl

decanoate)

Value for the saturated

analogue, Methyl decanoate.

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research and

development. The following section details standardized methodologies for measuring key

physical parameters of liquid esters like Methyl 9-decenoate.

Determination of Boiling Point under Reduced Pressure

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point,

determination under reduced pressure is essential.

Principle: By lowering the pressure above the liquid, the boiling point is decreased. A vacuum

distillation apparatus is employed to control the pressure and measure the corresponding

boiling temperature.
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Apparatus:

Round-bottom flask

Claisen or distillation head
Thermometer or temperature probe
Condenser

Receiving flask

Vacuum pump

Manometer

Heating mantle with a stirrer

Procedure:

Assemble the vacuum distillation apparatus, ensuring all glass joints are properly sealed.

Place a sample of the liquid ester (e.g., 10-20 mL) and a boiling chip or magnetic stir bar into
the round-bottom flask.

Position the thermometer bulb so that the top of the bulb is level with the bottom of the side
arm of the distillation head.

Gradually apply vacuum to the system, adjusting to the desired pressure as measured by the
manometer.

Begin heating the sample gently with the heating mantle.
Observe the temperature as the liquid begins to boil and the vapor condenses.

Record the stable temperature at which the liquid is distilling as the boiling point at the
recorded pressure.
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Determination of Density

The density of a liquid is its mass per unit volume. Several methods can be employed for

accurate determination.

Principle: The mass of a known volume of the liquid is measured at a specific temperature.

Method 1: Pycnometer Method

Clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer accurately.

Fill the pycnometer with the liquid ester, ensuring no air bubbles are trapped.

Place the pycnometer in a constant temperature bath until it reaches thermal equilibrium.
Adjust the liquid level to the calibration mark.

Wipe the outside of the pycnometer dry and weigh it.

The density is calculated by dividing the mass of the liquid (filled pycnometer weight minus
empty pychometer weight) by the volume of the pycnometer.

Method 2: Oscillating U-tube Densitometer

Calibrate the instrument with two standards of known density (e.g., dry air and distilled
water).

Inject the liquid ester sample into the U-tube.

The instrument measures the oscillation period of the U-tube, which is related to the density
of the sample.

The density is automatically calculated and displayed by the instrument.

Determination of Solubility
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For esters, solubility in both aqueous and organic solvents is of interest.

Qualitative Procedure:

To a small test tube, add approximately 1 mL of the solvent (e.g., water, ethanol, diethyl
ether).

Add a few drops of the liquid ester to the solvent.
Vigorously shake the test tube for about 30 seconds.

Observe whether the ester dissolves completely, forms a separate layer, or is partially
soluble.

Record the observations.

Quantitative Procedure (for Octanol-Water Partition Coefficient, logP): The octanol-water

partition coefficient is a measure of the lipophilicity of a compound. The shake-flask method is a

common technique for its determination.

Prepare a solution of the ester in either water-saturated 1-octanol or 1-octanol-saturated
water.

Place equal volumes of this solution and the other phase (either 1-octanol-saturated water or
water-saturated 1-octanol) into a separatory funnel.

Shake the funnel for a predetermined period to allow for equilibrium to be reached.
Allow the two phases to separate completely.
Carefully collect samples from both the aqueous and octanol layers.

Determine the concentration of the ester in each phase using a suitable analytical technique
(e.g., gas chromatography, HPLC).

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the agqueous phase. The logarithm of P (logP) is then reported.
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Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the boiling
point of a liquid compound under reduced pressure.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Apparatus Setup

Assemble Vacuum
Distillation Apparatus

'

Add Sample and
Boiling Chip to Flask

'

Position Thermometer

Measurement

Apply and Stabilize
Vacuum

'

Gently Heat Sample

i

Observe Boiling and
Condensation

i

Record Stable
Temperature and Pressure

Conclusion

Cool and Disassemble
Apparatus

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination Under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1586211?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://webstore.ansi.org/standards/astm/astmd112017
https://matestlabs.com/test-standards/astm-d7169/
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://www.oecd.org/en/publications/2012/10/test-no-109-density-of-liquids-and-solids_g1g23b28.html
https://www.benchchem.com/product/b1586211#what-are-the-physical-properties-of-methyl-9-decenoate
https://www.benchchem.com/product/b1586211#what-are-the-physical-properties-of-methyl-9-decenoate
https://www.benchchem.com/product/b1586211#what-are-the-physical-properties-of-methyl-9-decenoate
https://www.benchchem.com/product/b1586211#what-are-the-physical-properties-of-methyl-9-decenoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1586211?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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